Cas no 1368332-38-0 (3-methylimidazo2,1-b1,3thiazole-5-sulfonyl chloride)

• Product Name: 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl chloride
• CAS No: 1368332-38-0
• MF: C₆H₅ClN₂O₂S₂
• MW: 236.699097394943
• CID: 5692770
• PubChem ID: 82389113
• Update Time: 2025-09-28

3-methylimidazo2,1-b1,3thiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHYLIMIDAZO[2,1-B][1,3]THIAZOLE-5-SULFONYL CHLORIDE
• 3-METHYLIMIDAZO[2,1-B][1,3]THIAZOLE-5-SULFONYLCHLORIDE
• EN300-1197766
• 1368332-38-0
• Imidazo[2,1-b]thiazole-5-sulfonyl chloride, 3-methyl-
• 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl chloride

• Inchi： 1S/C6H5ClN2O2S2/c1-4-3-12-6-8-2-5(9(4)6)13(7,10)11/h2-3H,1H3
• InChI Key： HGCMCPGSJJYDFT-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C2N1C(C)=CS2)(=O)=O

Computed Properties

• Exact Mass: 235.9480974g/mol
• Monoisotopic Mass: 235.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• pka: -1.86±0.40(Predicted)

Additional information on 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl chloride

3-Methylimidazo[2,1-b]thiazole-5-sulfonyl Chloride: A Comprehensive Overview

3-Methylimidazo[2,1-b]thiazole-5-sulfonyl chloride, identified by the CAS number 1368332-38-0, is a chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a fused imidazothiazole ring system with a methyl substituent and a sulfonyl chloride group, making it a versatile building block for drug discovery.

The imidazothiazole core of this compound is a heterocyclic structure that has been extensively studied for its potential in medicinal chemistry. Recent studies have highlighted the importance of such heterocycles in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The sulfonyl chloride group, on the other hand, is a reactive moiety that facilitates various substitution reactions, enabling the construction of complex molecular architectures.

One of the most promising applications of 3-methylimidazo[2,1-b]thiazole-5-sulfonyl chloride lies in its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By incorporating this sulfonyl chloride into kinase inhibitor frameworks, researchers have been able to achieve improved potency and selectivity.

In addition to its role in drug discovery, this compound has also found applications in materials science. The sulfur-containing heterocyclic structure contributes to unique electronic properties, making it a candidate for advanced materials such as semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential uses, particularly in the development of nanostructured materials with tailored functionalities.

The synthesis of 3-methylimidazo[2,1-b]thiazole-5-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution and cyclization reactions, which are optimized to ensure high yields and purity. Researchers have also explored alternative synthetic routes to enhance scalability and reduce production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, understanding the fate and behavior of 3-methylimidazo[2,1-b]thiazole-5-sulfonyl chloride in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes rapid degradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental footprint and develop strategies for safe handling and disposal.

In conclusion, 3-methylimidazo[2,1-b]thiazole-5-sulfonyl chloride (CAS No. 1368332-38-0) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse fields. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.